2,5,6-trimethyl-3-oxo-2,3-dihydropyridazine-4-carbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,5,6-trimethyl-3-oxo-2,3-dihydropyridazine-4-carbothioamide (TOMC) is a small molecule that has been studied for its potential applications in biochemistry and medicinal chemistry. TOMC has been shown to possess a variety of biochemical and physiological effects, which makes it a promising candidate for drug development.
Scientific Research Applications
2,5,6-trimethyl-3-oxo-2,3-dihydropyridazine-4-carbothioamide has been studied for its potential applications in biochemistry and medicinal chemistry. It has been used as an inhibitor of the enzyme histone deacetylase (HDAC), which is involved in transcriptional regulation and gene expression. It has also been studied for its potential use in the treatment of cancer, inflammation, and other diseases.
Mechanism of Action
The mechanism of action of 2,5,6-trimethyl-3-oxo-2,3-dihydropyridazine-4-carbothioamide is not yet fully understood. However, it has been proposed that this compound binds to the active site of HDAC, which inhibits its activity. This, in turn, leads to an increase in the acetylation of histones, resulting in the transcriptional activation of genes.
Biochemical and Physiological Effects
This compound has been shown to possess a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound is able to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to inhibit the activity of proteasomes, which are involved in the degradation of proteins, and to modulate the expression of genes involved in inflammation and immunity.
Advantages and Limitations for Lab Experiments
2,5,6-trimethyl-3-oxo-2,3-dihydropyridazine-4-carbothioamide has been shown to possess a variety of biochemical and physiological effects, making it a promising candidate for drug development. However, there are a few limitations that should be considered when conducting lab experiments with this compound. First, this compound is a small molecule and is therefore difficult to purify and isolate. Second, this compound is unstable and decomposes quickly in the presence of light and heat. Finally, this compound is toxic and should be handled with caution.
Future Directions
Despite its limitations, 2,5,6-trimethyl-3-oxo-2,3-dihydropyridazine-4-carbothioamide has potential applications in biochemistry and medicinal chemistry. Future research should focus on elucidating the mechanism of action of this compound and exploring its potential therapeutic applications. Additionally, further studies should be conducted to optimize the synthesis of this compound and to develop methods for its purification and isolation. Finally, research should be conducted to evaluate the safety and efficacy of this compound in preclinical and clinical trials.
Synthesis Methods
2,5,6-trimethyl-3-oxo-2,3-dihydropyridazine-4-carbothioamide can be synthesized through a multi-step process involving the reaction of 2-amino-5,6-dimethylpyridin-3-ol with ethyl chloroformate, followed by a reaction with carbon disulfide and piperidine. The reaction is carried out under basic conditions and yields this compound as the main product.
properties
IUPAC Name |
2,5,6-trimethyl-3-oxopyridazine-4-carbothioamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3OS/c1-4-5(2)10-11(3)8(12)6(4)7(9)13/h1-3H3,(H2,9,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPJJNQXLIVTTNU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)N(N=C1C)C)C(=S)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.